Cas no 893723-53-0 (3-bromo-1,8-naphthyridine-2-carboxylic Acid)

• Product Name: 3-bromo-1,8-naphthyridine-2-carboxylic Acid
• CAS No: 893723-53-0
• MF: C₉H₅BrN₂O₂
• MW: 253.052201032639
• CID: 4658893
• PubChem ID: 4739498
• Update Time: 2025-10-29

3-bromo-1,8-naphthyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1,8-naphthyridine-2-carboxylic Acid
• 3-Bromo-[1,8]naphthyridine-2-carboxylic acid
• A916673
• F1957-0335
• AKOS002665714
• DB-204185
• 893723-53-0

• Inchi： 1S/C9H5BrN2O2/c10-6-4-5-2-1-3-11-8(5)12-7(6)9(13)14/h1-4H,(H,13,14)
• InChI Key： FAYPMMVMEAKHFF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N=C2C(C=CC=N2)=C1

Computed Properties

• Exact Mass: 251.95344g/mol
• Monoisotopic Mass: 251.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on 3-bromo-1,8-naphthyridine-2-carboxylic Acid

3-Bromo-1,8-Naphthyridine-2-Carboxylic Acid: A Comprehensive Overview

3-Bromo-1,8-naphthyridine-2-carboxylic acid, also known by its CAS number 893723-53-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of naphthyridine derivatives, which have been extensively studied due to their potential applications in drug development and material science. The structure of 3-bromo-1,8-naphthyridine-2-carboxylic acid consists of a naphthyridine ring system with a bromine substituent at position 3 and a carboxylic acid group at position 2. This unique combination of functional groups makes it a versatile molecule with diverse chemical properties.

The synthesis of 3-bromo-1,8-naphthyridine-2-carboxylic acid involves a series of intricate organic reactions. Recent studies have highlighted the use of microwave-assisted synthesis techniques to optimize the reaction conditions, leading to higher yields and improved purity. The bromination step is particularly critical, as it determines the regioselectivity and stability of the final product. Researchers have also explored alternative brominating agents to minimize environmental impact while maintaining the desired chemical properties.

In terms of applications, 3-bromo-1,8-naphthyridine-2-carboxylic acid has shown promise in the development of novel pharmaceutical agents. Its naphthyridine core is known for its ability to interact with various biological targets, such as enzymes and receptors. Recent research has focused on its potential as an anti-inflammatory agent, where it has demonstrated significant activity in reducing inflammation in preclinical models. Additionally, its carboxylic acid group enables it to act as a chelating agent, making it a candidate for metalloenzyme inhibitors.

The physical and chemical properties of 3-bromo-1,8-naphthyridine-2-carboxylic acid are well-documented. It exhibits a melting point of approximately 240°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, suggesting potential applications in optoelectronic materials. Furthermore, its thermal stability makes it suitable for high-temperature applications in materials science.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-bromo-1,8-naphthyridine-2-carboxylic acid. Density functional theory (DFT) calculations have been employed to study its frontier molecular orbitals and reactivity patterns. These studies have revealed that the bromine substituent plays a crucial role in modulating the electronic properties of the molecule, enhancing its ability to participate in various chemical transformations.

In conclusion, 3-bromo-1,8-naphthyridine-2-carboxylic acid (CAS No: 893723-53-0) is a multifaceted compound with extensive potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development.